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Compound of Interest
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For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the explosive properties of Pentryl and Tetryl, evaluating Pentryl's
suitability as a replacement for Tetryl in booster applications. The following analysis is

supported by experimental data and detailed methodologies for key performance tests.

Executive Summary
Pentryl (2,4,6-trinitrophenylnitraminoethyl nitrate) demonstrates superior performance

characteristics compared to Tetryl (2,4,6-trinitrophenylmethylnitramine) in key areas relevant to

its application as a booster explosive. Experimental data indicates that Pentryl possesses

greater explosive power and brisance. While both compounds exhibit high sensitivity to

initiation, Pentryl is noted to be somewhat more sensitive to friction. The selection of Pentryl
as a replacement for Tetryl would therefore depend on the specific requirements of the

application, balancing the need for higher performance with handling and safety

considerations.

Data Presentation: Quantitative Comparison
The following tables summarize the key quantitative data obtained from comparative

experimental tests of Pentryl and Tetryl.

Table 1: Explosive Power and Brisance
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Property Pentryl Tetryl Test Method

Small Trauzl Test (cc) 15.8 13.8
Trauzl Lead Block

Test

Small Lead Block

Compression (mm)
18.5 16.6

Lead Block

Compression Test

Table 2: Detonation Velocity

Explosive Density (g/cc)
Detonation Velocity
(m/s)

Test Method

Pentryl 0.80 5000 Not Specified

Tetryl 0.90 5400 Not Specified

Table 3: Sensitivity Properties

Property Pentryl Tetryl

Sensitivity to Initiation
Approximately the same as

Tetryl
High

Friction Sensitivity
Somewhat more sensitive than

Tetryl
Sensitive

Explosion Temperature (°C) 235 (in 3 seconds) ~187 (decomposes)[1]

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below.

Trauzl Lead Block Test
The Trauzl lead block test is a method to determine the explosive power of a substance.[2]

Procedure:
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A 10-gram sample of the explosive, wrapped in foil, is placed into a cavity within a

standardized lead block (typically 200 mm in diameter and 200 mm high with a central hole

125 mm deep and 25 mm in diameter).[2][3]

The remainder of the hole is filled with sand.[2][3]

The explosive is detonated electrically.[2]

The increase in the volume of the lead block's cavity is then measured, typically by filling it

with water and measuring the volume of the water.[3] The resulting volume increase,

expressed in cubic centimeters (cc), provides a comparative measure of the explosive's

power.[2]

Lead Block Compression Test
This test measures the brisance, or shattering effect, of an explosive.

Procedure:

A 50-gram sample of the explosive is placed on top of a lead cylinder of standardized

dimensions (e.g., 64 mm long).

The explosive is detonated by a standard detonator.

The resulting compression or shortening of the lead block is measured in millimeters. A

greater compression indicates a higher brisance.

BAM Fall Hammer Impact Sensitivity Test
This test determines the sensitivity of an explosive to impact.

Procedure:

A small sample of the explosive (typically 35-40 mg) is placed between a steel anvil and a

striker pin.[4]

A weight (e.g., 2 kg) is dropped from varying heights onto the striker.
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The minimum height at which an explosion or decomposition occurs in a specified number of

trials (e.g., at least one in ten) is recorded as the impact sensitivity.[1]

BAM Friction Sensitivity Test
This test measures the sensitivity of an explosive to frictional stimuli.

Apparatus: The test utilizes a BAM friction apparatus, which consists of a fixed porcelain pin

and a moving porcelain plate.[5][6]

Procedure:

A small sample of the explosive is placed on the porcelain plate.[5]

A specified load is applied to the porcelain pin.[5]

The porcelain plate is moved back and forth under the pin.[5]

The test is repeated with varying loads to determine the minimum force required to cause an

initiation (e.g., flash, flame, or explosion).[7]

Detonation Velocity Measurement (Dautriche Method)
The Dautriche method is a technique for measuring the detonation velocity of an explosive.[8]

Procedure:

Two ends of a detonating cord with a known detonation velocity are inserted into a column of

the test explosive at a specific distance apart.[9]

The explosive is initiated, which in turn initiates both ends of the detonating cord.

The two detonation waves in the cord travel towards each other and collide.

The point of collision, which is marked on a lead plate placed under the cord, is used to

calculate the detonation velocity of the test explosive based on the known velocity of the

detonating cord and the geometry of the setup.[10]
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Mandatory Visualization
Synthesis Pathways
The following diagrams illustrate the synthesis pathways for Tetryl and Pentryl.
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Pentryl Synthesis Workflow

Experimental Workflow: Trauzl Lead Block Test
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The following diagram illustrates the workflow for the Trauzl lead block test.

Trauzl Lead Block Test Workflow
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Trauzl Test Workflow
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Logical Relationship: Detonation Train
This diagram illustrates the logical relationship of a booster explosive within a typical

detonation train.

Detonation Train
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Explosive Detonation Train

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [Pentryl as a Tetryl Replacement in Boosters: A
Comparative Evaluation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208548#evaluation-of-pentryl-as-a-replacement-for-
tetryl-in-boosters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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